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Compound Name:
Ammonium titanium(4+)

ethanedioate (2/1/3)

Cat. No.: B084247 Get Quote

Introduction: Ammonium titanyl oxalate monohydrate, with the chemical formula

(NH₄)₂TiO(C₂O₄)₂·H₂O, is a white crystalline solid widely utilized in scientific and industrial

applications.[1][2] Its primary significance lies in its role as a high-purity precursor for the

synthesis of various titanium dioxide (TiO₂) polymorphs, such as anatase and rutile, which are

critical in catalysis, photocatalysis, and electronic materials.[3] It also serves as a mordant in

the dyeing of cotton and leather.[2][4] While its chemical formula suggests a simple monomeric

complex, crystallographic studies have revealed a far more intricate molecular architecture in

the solid state. This guide provides an in-depth exploration of its molecular structure, supported

by experimental data and protocols for researchers and professionals in chemistry and

materials science.

Chemical and Physical Properties
Ammonium titanyl oxalate is typically available as a stable monohydrate. Its fundamental

properties are summarized below, compiled from various chemical data sources.
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Property Data Reference(s)

Chemical Formula (NH₄)₂TiO(C₂O₄)₂·H₂O [1][5]

Molecular Weight 294.02 g/mol [6][7]

CAS Number 10580-03-7 [6][8]

Appearance
White to light beige crystalline

powder
[4][9]

Solubility
Readily soluble in water;

insoluble in alcohol and ether
[1][5]

Density (experimental) 1.803 g/cm³ [10]

Crystal System Monoclinic [1][10]

Space Group P2₁/c [10]

Unit Cell Parameters
a = 13.47 Å, b = 11.33 Å, c =

17.64 Å, β = 126.66°
[10]

The Molecular Structure in the Solid State
Contrary to the simplistic representation suggested by its name, ammonium titanyl oxalate

does not contain discrete "titanyl" (Ti=O) species in its crystalline form.[10] Extensive structural

elucidation through single-crystal X-ray diffraction has demonstrated that the compound exists

as a distinct cyclic tetramer, with the formula {[TiO(C₂O₄)₂]²⁻}₄.[3][10]

This complex arrangement consists of four titanium-containing octahedra linked in a ring. Key

features of this structure include:

Titanium Coordination: Each titanium(IV) ion is six-coordinated, forming a distorted

octahedron. The coordination sphere is composed of two bidentate oxalate groups and two

bridging oxygen atoms that link it to adjacent titanium centers.[10]

Bridging Oxygen Atoms: The four titanium octahedra are connected by four bridging oxygen

atoms. This creates a central eight-membered ring of alternating titanium and oxygen atoms

(Ti-O-Ti-O)₄.[10]
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Tetrameric Core: The four titanium atoms form a near-square arrangement. The Ti-O bonds

within the bridging Ti-O-Ti linkages are notable for having alternatingly short (approx. 1.78-

1.84 Å) distances.[10]

This tetrameric structure is stabilized by hydrogen bonds involving the ammonium ions, oxalate

ligands, and the water molecule of hydration.

Conceptual Diagram of the Tetrameric Core
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Logical relationship of the tetrameric core.

Key Crystallographic Data
The following table summarizes key bond distances and angles within the tetrameric structure

as determined by X-ray crystallography.[10]
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Parameter Value(s)

Ti---Ti Distances 3.39 Å, 3.50 Å

Ti-O (bridging) Bonds 1.78 Å, 1.84 Å (alternating)

Ti-O-Ti Angles 139°, 152°

Experimental Protocols for Characterization
The determination of the structure and properties of ammonium titanyl oxalate relies on several

key analytical techniques.

Synthesis Protocol
High-quality crystals suitable for analysis can be prepared via a controlled precipitation method.

[10]
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Synthesis Workflow for Crystalline Ammonium Titanyl Oxalate

1. Prepare a cold, clear, hydrolyzed solution of TiCl₄ in water (~0.5 M)

2. Dissolve two equivalents of solid oxalic acid

3. Carefully add 4-5 equivalents of ammonia to reach pH 1-2, ensuring the solution remains clear

4. Slowly add approximately half the solution volume of ethanol without stirring to create two layers

5. Allow the mixture to stand overnight

6. Isolate the resulting colorless crystals

Click to download full resolution via product page

Experimental workflow for synthesis.[10]

Structural Elucidation: Single-Crystal X-ray Diffraction
This is the definitive technique for determining the solid-state structure.

Methodology: A suitable single crystal is mounted on a diffractometer. The crystal is

irradiated with monochromatic X-rays (commonly Mo-Kα radiation), and the diffraction

pattern is collected as the crystal is rotated. The positions and intensities of the diffracted

beams are used to solve the crystal structure using computational methods like Patterson

and Fourier analysis.[10]
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Spectroscopic Analysis: Infrared (IR) Spectroscopy
Vibrational spectroscopy provides insight into the chemical bonding within the compound.

Methodology: An IR spectrum is obtained from a sample (typically prepared as a KBr pellet).

The spectrum reveals absorption bands corresponding to the vibrational modes of the

functional groups. For ammonium titanyl oxalate, distinctive bands for the oxalate ligands are

observed in the 1300–1700 cm⁻¹ region, while vibrations associated with the Ti-O framework

also provide key structural information.[3]

Thermal Analysis: Thermogravimetric Analysis (TGA)
TGA is used to study the thermal stability and decomposition pathway of the compound, which

is critical for its use as a precursor.

Methodology: A sample is heated at a controlled rate in a specified atmosphere (e.g., air or

nitrogen), and its mass is continuously monitored. The resulting data shows distinct mass

loss steps corresponding to the release of water, ammonia, and the decomposition of the

oxalate groups.[11] Studies show that ammonium titanyl oxalate is more stable than

ammonium oxalate alone.[11]
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Simplified Thermal Decomposition Pathway

(NH₄)₂TiO(C₂O₄)₂·H₂O
(Crystalline Solid)

Dehydration

 ~100-200°C 
(Loses H₂O)

Anhydrous (NH₄)₂TiO(C₂O₄)₂

Decomposition of NH₄⁺ and Oxalate Ligands

 >200°C 
(Loses NH₃, CO, CO₂)

Titanium Dioxide (TiO₂)
(Final Amorphous/Crystalline Product)
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Simplified thermal decomposition pathway.

Conclusion
Ammonium titanyl oxalate monohydrate is a compound whose simple chemical formula belies

a complex and elegant molecular structure. The definitive solid-state architecture, established

by X-ray crystallography, is a cyclic tetramer where four [TiO(C₂O₄)₂]²⁻ units are linked by

bridging oxygen atoms.[10] This well-defined crystalline structure is fundamental to its utility as

a reliable precursor for the synthesis of high-purity titanium dioxide nanomaterials. A thorough

understanding of this molecular arrangement, along with the experimental techniques used for
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its characterization, is essential for its effective application in materials science, catalysis, and

other advanced chemical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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